Cas no 673434-77-0 (2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride)

• Product Name: 2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride
• CAS No: 673434-77-0
• MF: C₁₁H₁₅ClN₂S
• MW: 242.768200159073
• MDL: MFCD00829962
• CID: 3101619
• PubChem ID: 2806592
• Update Time: 2025-07-02

2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methylbenzyl)thio]-4,5-dihydro-1H-imidazole hydrochloride
• 2-[(4-methylphenyl)methylthio]-2-imidazoline, chloride
• YBB43477
• 2-(((4-methylphenyl)methyl)sulfanyl)-4,5-dihydro-1H-imidazole hydrochloride
• 673434-77-0
• AKOS003082760
• 2-{[(4-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazolehydrochloride
• 4,5-dihydro-1H-imidazol-2-yl 4-methylbenzyl sulfide hydrochloride
• CS-0241667
• 2-[(4-methylphenyl)methylsulfanyl]-4,5-dihydro-1H-imidazole;hydrochloride
• 849-003-6
• F3308-0593
• 2-{[(4-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole hydrochloride
• G59263
• 2-([(4-Methylphenyl)methyl]sulfanyl)-4,5-dihydro-1h-imidazole hydrochloride
• EN300-235991
• 12W-0948
• 2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride

• MDL： MFCD00829962
• Inchi： 1S/C11H14N2S.ClH/c1-9-2-4-10(5-3-9)8-14-11-12-6-7-13-11;/h2-5H,6-8H2,1H3,(H,12,13);1H
• InChI Key： MHMZRBDKCIRTFQ-UHFFFAOYSA-N
• SMILES： Cl.S(CC1C=CC(C)=CC=1)C1=NCCN1

Computed Properties

• Exact Mass: 242.064
• Monoisotopic Mass: 242.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride

Comprehensive Overview of 2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride (CAS No. 673434-77-0)

2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride (CAS No. 673434-77-0) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole core and methylphenyl substituent, is often explored for its potential applications in medicinal chemistry. Researchers are particularly interested in its molecular interactions and binding affinities, which make it a candidate for further study in drug development.

The structural features of 2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride include a sulfanyl linkage and a hydrochloride salt form, enhancing its solubility and stability in various solvents. These properties are critical for its utility in laboratory settings, where precise chemical reactions and formulations are required. The compound's CAS No. 673434-77-0 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

In recent years, the demand for imidazole derivatives has surged due to their versatility in therapeutic applications. 2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride is no exception, with studies highlighting its potential role in modulating enzymatic activity. This aligns with current trends in precision medicine, where targeted molecular interventions are prioritized. The compound's methylphenyl group further contributes to its lipophilicity, a desirable trait for crossing biological membranes.

From an industrial perspective, CAS No. 673434-77-0 is often discussed in the context of high-throughput screening and structure-activity relationship (SAR) studies. These methodologies are pivotal in identifying lead compounds for drug discovery. The hydrochloride form of this molecule ensures better handling and storage, addressing common challenges in chemical logistics. Additionally, its sulfanyl moiety offers reactive sites for further derivatization, expanding its applicability in synthetic chemistry.

Environmental and safety considerations are also paramount when working with 2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride. While it is not classified as hazardous under standard regulations, proper laboratory practices must be followed to ensure safe usage. This includes adherence to Good Laboratory Practices (GLP) and Occupational Safety and Health Administration (OSHA) guidelines. Such precautions are essential for maintaining research integrity and personnel safety.

The synthesis of 2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride typically involves multi-step organic reactions, including alkylation and cyclization processes. These steps are optimized to achieve high yields and purity, which are critical for reproducible results in downstream applications. The compound's CAS No. 673434-77-0 is frequently cited in patents and academic papers, underscoring its relevance in ongoing scientific endeavors.

As the field of computational chemistry advances, 2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride has also been the subject of molecular docking simulations. These in silico studies provide insights into its potential interactions with biological targets, reducing the need for extensive experimental trials. This approach is increasingly popular in drug repurposing efforts, where existing compounds are evaluated for new therapeutic indications.

In conclusion, 2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride (CAS No. 673434-77-0) represents a promising compound in the realm of pharmaceutical research. Its unique chemical structure, combined with its potential applications in drug discovery and biochemical assays, makes it a valuable subject for further investigation. By leveraging modern techniques such as high-throughput screening and computational modeling, researchers can unlock new possibilities for this versatile molecule.